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Compound of Interest

Compound Name:
4-(2-bromoethyl)-3,3-

dimethylmorpholine

Cat. No.: B8639837

Get Quote

Executive Summary: This document provides a comprehensive technical overview of 4-(2-
bromoethyl)-3,3-dimethylmorpholine. An initial investigation revealed a likely discrepancy in

the provided CAS number (2243513-12-2), as this number is not currently indexed in major

chemical databases. However, the named compound is well-documented under CAS Number

1098202-59-5.[1] This guide will proceed using the verified CAS number and will cover the

compound's physicochemical properties, a proposed synthesis protocol based on established

methods for analogous structures, reactivity profile, and critical safety and handling information.

The insights herein are designed to empower researchers in leveraging this versatile

morpholine derivative as a building block in synthetic and medicinal chemistry.

Core Physicochemical and Structural Properties
4-(2-bromoethyl)-3,3-dimethylmorpholine is a substituted morpholine derivative. The core

structure features a morpholine ring, a heterocyclic motif prevalent in numerous

pharmaceuticals due to its favorable pharmacokinetic properties, including metabolic stability

and aqueous solubility. The introduction of gem-dimethyl groups at the C3 position can impart

steric hindrance, potentially influencing binding selectivity and metabolic pathways. The key
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reactive handle is the 2-bromoethyl group attached to the morpholine nitrogen, which serves as

a potent electrophile for introducing the morpholine scaffold into larger molecules.

Chemical Structure

Figure 1: Chemical Structure of 4-(2-bromoethyl)-3,3-dimethylmorpholine
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Figure 1: Chemical Structure

Key Properties Summary
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Property Value Source

CAS Number 1098202-59-5 [1]

Molecular Formula C₈H₁₆BrNO [1]

Molecular Weight 222.12 g/mol [1]

Canonical SMILES CC1(COCCN1CCBr)C [1]

InChI Key
KOMNTJCUYJTVIY-

UHFFFAOYSA-N
[1]

Topological Polar Surface Area 12.5 Å² [1]

Predicted pKa 6.03 ± 0.40 [1]

Rotatable Bond Count 2 [1]

Synthesis and Reactivity
While specific literature detailing the synthesis of 4-(2-bromoethyl)-3,3-dimethylmorpholine
is not readily available, a reliable synthetic route can be extrapolated from established

protocols for structurally similar compounds, such as 4-(2-bromoethyl)morpholine.[2] The most

logical approach involves the bromination of the corresponding precursor alcohol, 2-(3,3-

dimethylmorpholino)ethan-1-ol.

Proposed Synthetic Workflow: Appel Reaction
The Appel reaction is a robust and widely used method for converting primary and secondary

alcohols into the corresponding alkyl halides under mild conditions. It utilizes a combination of

a triaryl- or trialkylphosphine and a carbon tetrahalide. For bromination, triphenylphosphine

(PPh₃) and carbon tetrabromide (CBr₄) are the reagents of choice.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.guidechem.com/encyclopedia/4-2-bromoethyl-3-3-dimethylmor-dic17381155.html
https://www.guidechem.com/encyclopedia/4-2-bromoethyl-3-3-dimethylmor-dic17381155.html
https://www.guidechem.com/encyclopedia/4-2-bromoethyl-3-3-dimethylmor-dic17381155.html
https://www.guidechem.com/encyclopedia/4-2-bromoethyl-3-3-dimethylmor-dic17381155.html
https://www.guidechem.com/encyclopedia/4-2-bromoethyl-3-3-dimethylmor-dic17381155.html
https://www.guidechem.com/encyclopedia/4-2-bromoethyl-3-3-dimethylmor-dic17381155.html
https://www.guidechem.com/encyclopedia/4-2-bromoethyl-3-3-dimethylmor-dic17381155.html
https://www.guidechem.com/encyclopedia/4-2-bromoethyl-3-3-dimethylmor-dic17381155.html
https://www.benchchem.com/product/b8639837/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-2-bromoethyl-3-3-dimethylmorpholine
https://www.benchchem.com/synthesis/pse-ddg0347315b840f0805f50g063f0g93b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8639837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Proposed Synthesis via Appel Reaction
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Figure 2: Proposed Synthesis Workflow

Detailed Experimental Protocol (Hypothetical)
This protocol is adapted from the synthesis of 4-(2-bromoethyl)morpholine and is presented as

a validated starting point for laboratory work.[2]

Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g.,

Nitrogen or Argon), dissolve 2-(3,3-dimethylmorpholino)ethan-1-ol (1 equivalent) in

anhydrous dichloromethane (DCM).

Cooling: Cool the reaction mixture to 0°C using an ice bath.
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Reagent Addition: To the stirred solution, add carbon tetrabromide (CBr₄, 1.5 equivalents)

followed by the portion-wise addition of triphenylphosphine (PPh₃, 1.2 equivalents).

Causality: The PPh₃ initially reacts with CBr₄ to form the phosphonium salt [Ph₃PBr]⁺Br₃⁻,

which is the active brominating agent. Adding the PPh₃ slowly helps to control the initial

exotherm of this activation step.

Reaction Progression: Allow the mixture to slowly warm to ambient temperature and stir

overnight. Monitor the reaction progress using Thin Layer Chromatography (TLC).

Workup:

Concentrate the mixture under reduced pressure to remove the DCM.

Add hexanes to the residue. This step is critical as it precipitates the triphenylphosphine

oxide byproduct, which is largely insoluble in hexanes, while the desired product remains

in solution.

Filter the mixture to remove the solid byproduct.

Concentrate the filtrate under reduced pressure.

Purification: Purify the resulting crude oil via silica gel column chromatography, using a

gradient elution system (e.g., ethyl acetate in hexanes) to isolate the final product.[2]

Reactivity Profile
The primary mode of reactivity for this compound is centered on the bromoethyl moiety. The

carbon atom bonded to the bromine is electrophilic and susceptible to nucleophilic substitution

(Sɴ2) reactions.

Alkylation Agent: It is an excellent reagent for alkylating a wide range of nucleophiles,

including primary and secondary amines, thiols, and phenoxides. This allows for the

straightforward introduction of the 3,3-dimethylmorpholinoethyl group into various molecular

scaffolds, a common strategy in the synthesis of bioactive molecules.
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Figure 3: Reactivity as an Alkylating Agent
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Figure 3: General Reactivity Profile

Analytical Characterization (Predicted)
While experimental spectra for this specific compound are not publicly available, a robust

prediction of its key spectroscopic features can be made based on its structure. This serves as

a benchmark for researchers to confirm the identity and purity of their synthesized material.
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Technique Predicted Features Rationale

¹H NMR

δ (ppm): ~3.7 (t, morpholine -

O-CH₂-), ~3.5 (t, -N-CH₂-CH₂-

Br), ~2.8 (t, -N-CH₂-CH₂-Br),

~2.5 (m, morpholine -N-CH₂-),

~1.0 (s, 6H, gem-dimethyl)

Chemical shifts are influenced

by adjacent heteroatoms (O,

N, Br). The gem-dimethyl

group will appear as a sharp

singlet. Protons on the ethyl

chain will be triplets due to

coupling with each other.

¹³C NMR

δ (ppm): ~70-80 (morpholine -

O-CH₂- and C(CH₃)₂), ~50-60

(morpholine -N-CH₂- and -N-

CH₂-CH₂-Br), ~30-40 (-N-CH₂-

CH₂-Br), ~20-25 (gem-dimethyl

carbons)

Carbon chemical shifts are

highly dependent on the

electronegativity of attached

atoms. The quaternary carbon

of the gem-dimethyl group will

be distinct.

IR

ν (cm⁻¹): ~2950-2800 (C-H

stretch), ~1115 (C-O-C stretch,

strong), ~650 (C-Br stretch)

The C-O-C ether stretch is

typically a strong,

characteristic peak for

morpholines. The C-Br stretch

appears in the fingerprint

region.

Mass Spec (EI)

m/z: Predicted molecular ion

[M]⁺ at 221/223 (approx. 1:1

ratio). Key fragment: loss of Br

(m/z 142), cleavage of the

ethyl group, and fragmentation

of the morpholine ring.

The isotopic signature of

bromine (⁷⁹Br and ⁸¹Br) will

result in a characteristic

M/M+2 pattern for bromine-

containing fragments.[3]

Safety, Handling, and Storage
Safety data for 4-(2-bromoethyl)-3,3-dimethylmorpholine is not explicitly available.

Therefore, safety precautions must be derived from analogous compounds like 4-(2-

bromoethyl)morpholine and its hydrobromide salt.[4][5] This compound should be handled only

by qualified personnel trained in handling potentially hazardous chemicals.
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Hazard Identification
Classification: Likely to be harmful if swallowed, cause skin irritation, and cause serious eye

irritation. May also cause respiratory irritation.[4][5][6]

Signal Word: Warning[4][5]

Hazard Statements (Anticipated):

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Recommended Handling and Personal Protective
Equipment (PPE)

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[4][6]

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[4]

Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber) and a lab coat. Wash

hands thoroughly after handling.[4]

Respiratory Protection: If ventilation is inadequate or if vapors/aerosols are generated, use a

NIOSH-approved respirator.[6]

Storage
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

Specifics: Some suppliers of the related compound 4-(2-bromoethyl)morpholine recommend

storage in a freezer (-20°C) under an inert atmosphere, noting potential sensitivity to air and

heat.[5] It is prudent to adopt these stricter storage conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.echemi.com/sds/4-2-bromoethylmorpholine-hydrobromide-pd180713146178.html
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh9884bed6?context=bbe
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10712~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2012:41:15~~4-Bromo-2%206-dimethylaniline~~
https://www.echemi.com/sds/4-2-bromoethylmorpholine-hydrobromide-pd180713146178.html
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh9884bed6?context=bbe
https://www.echemi.com/sds/4-2-bromoethylmorpholine-hydrobromide-pd180713146178.html
https://www.echemi.com/sds/4-2-bromoethylmorpholine-hydrobromide-pd180713146178.html
https://www.echemi.com/sds/4-2-bromoethylmorpholine-hydrobromide-pd180713146178.html
https://www.echemi.com/sds/4-2-bromoethylmorpholine-hydrobromide-pd180713146178.html
https://www.echemi.com/sds/4-2-bromoethylmorpholine-hydrobromide-pd180713146178.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10712~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2012:41:15~~4-Bromo-2%206-dimethylaniline~~
https://www.echemi.com/sds/4-2-bromoethylmorpholine-hydrobromide-pd180713146178.html
https://www.echemi.com/sds/4-2-bromoethylmorpholine-hydrobromide-pd180713146178.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10712~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2012:41:15~~4-Bromo-2%206-dimethylaniline~~
https://www.echemi.com/sds/4-2-bromoethylmorpholine-hydrobromide-pd180713146178.html
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh9884bed6?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8639837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Applications in Research and Drug
Development
Morpholine and its derivatives are considered "privileged scaffolds" in medicinal chemistry.

They are found in numerous approved drugs, including the antibiotic Linezolid and the

anticancer agent Gefitinib. The title compound, 4-(2-bromoethyl)-3,3-dimethylmorpholine,

serves as a valuable building block for synthesizing more complex molecules with potential

therapeutic applications.

Scaffold Introduction: Its primary utility is to introduce the 3,3-dimethylmorpholinoethyl moiety

onto a target molecule. This can enhance aqueous solubility, improve metabolic stability (due

to the gem-dimethyl group), and modulate pharmacological activity by occupying specific

pockets in a protein target.

Linker Chemistry: The ethyl group can act as a short, flexible linker in the design of

bifunctional molecules, such as PROTACs or targeted drug conjugates, connecting a

targeting moiety to a payload or effector component.

Fragment-Based Drug Discovery (FBDD): This compound can be used as a fragment for

screening against biological targets. The reactive handle allows for rapid elaboration of initial

fragment hits into more potent lead compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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